Cas no 897016-93-2 (2-Pyridineacetamide, 5-bromo-N-(phenylmethyl)-)

2-Pyridineacetamide, 5-bromo-N-(phenylmethyl)- structure
897016-93-2 structure
Product Name:2-Pyridineacetamide, 5-bromo-N-(phenylmethyl)-
CAS No:897016-93-2
MF:C14H13BrN2O
MW:305.169822454453
CID:4298392
PubChem ID:59000711
Update Time:2025-04-24

2-Pyridineacetamide, 5-bromo-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridineacetamide, 5-bromo-N-(phenylmethyl)-
    • 5-bromo-N-(phenylmethyl)-2-pyridineacetamide
    • DB-172995
    • 897016-93-2
    • N-benzyl-2-(5-bromopyridin-2-yl)acetamide
    • SCHEMBL539027
    • NHG46MSX6B
    • MFVMVBWFPPMPFW-UHFFFAOYSA-N
    • Inchi: 1S/C14H13BrN2O/c15-12-6-7-13(16-10-12)8-14(18)17-9-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,17,18)
    • InChI Key: MFVMVBWFPPMPFW-UHFFFAOYSA-N
    • SMILES: C1(CC(NCC2=CC=CC=C2)=O)=NC=C(Br)C=C1

Computed Properties

  • Exact Mass: 304.02113Da
  • Monoisotopic Mass: 304.02113Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42Ų
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